Cas no 1780510-71-5 (2-{1-(tert-butoxy)carbonylpiperidin-3-yl}-2-fluoroacetic acid)

• Product Name: 2-{1-(tert-butoxy)carbonylpiperidin-3-yl}-2-fluoroacetic acid
• CAS No: 1780510-71-5
• MF: C₁₂H₂₀FNO₄
• MW: 261.289907455444
• MDL: MFCD31420714
• CID: 5171923
• PubChem ID: 105514236
• Update Time: 2025-05-19

2-{1-(tert-butoxy)carbonylpiperidin-3-yl}-2-fluoroacetic acid Chemical and Physical Properties

Names and Identifiers

• 3-Piperidineacetic acid, 1-[(1,1-dimethylethoxy)carbonyl]-α-fluoro-
• 1780510-71-5
• 2-{1-[(tert-butoxy)carbonyl]piperidin-3-yl}-2-fluoroacetic acid
• EN300-218547
• 2-{1-(tert-butoxy)carbonylpiperidin-3-yl}-2-fluoroacetic acid

• MDL： MFCD31420714
• Inchi： 1S/C12H20FNO4/c1-12(2,3)18-11(17)14-6-4-5-8(7-14)9(13)10(15)16/h8-9H,4-7H2,1-3H3,(H,15,16)
• InChI Key： USDHYMVRZDTLHG-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)C1CN(C(=O)OC(C)(C)C)CCC1

Computed Properties

• Exact Mass: 261.13763628g/mol
• Monoisotopic Mass: 261.13763628g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• Density: 1.185±0.06 g/cm3(Predicted)
• Boiling Point: 380.1±12.0 °C(Predicted)
• pka: 2.48±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on 2-{1-(tert-butoxy)carbonylpiperidin-3-yl}-2-fluoroacetic acid

Introduction to 2-{1-(tert-butoxy)carbonylpiperidin-3-yl}-2-fluoroacetic acid (CAS No. 1780510-71-5) and Its Applications in Modern Chemical Biology

The compound 2-{1-(tert-butoxy)carbonylpiperidin-3-yl}-2-fluoroacetic acid (CAS No. 1780510-71-5) represents a significant advancement in the realm of chemical biology, particularly in the design and synthesis of novel pharmaceutical intermediates. Its unique structural features, combining a piperidine ring with a fluoroacetic acid moiety, make it a versatile building block for the development of bioactive molecules. This introduction delves into the compound's chemical properties, synthetic methodologies, and its emerging role in medicinal chemistry and drug discovery.

At the core of this compound's utility lies its bifunctional nature, which allows for diverse chemical modifications. The presence of a tert-butoxy carbonyl (Boc) group on the piperidine ring provides stability under basic conditions, making it an excellent protecting group for amine functionalities. Simultaneously, the fluoroacetic acid moiety introduces a fluorine atom, a key structural element that has been widely recognized for its ability to modulate metabolic pathways and enhance binding affinity in drug molecules. The combination of these features positions 2-{1-(tert-butoxy)carbonylpiperidin-3-yl}-2-fluoroacetic acid as a valuable scaffold for the synthesis of small-molecule inhibitors and probes.

Recent advancements in synthetic chemistry have enabled more efficient access to this compound, leveraging modern techniques such as transition-metal-catalyzed cross-coupling reactions and fluorination strategies. For instance, studies have demonstrated that palladium-catalyzed borylation followed by Suzuki-Miyaura coupling can be employed to construct the piperidine core with high regioselectivity. Additionally, electrophilic fluorination methods have been optimized to introduce the fluoroacetic acid unit, ensuring minimal side reactions and high yields. These developments not only streamline the synthesis of 2-{1-(tert-butoxy)carbonylpiperidin-3-yl}-2-fluoroacetic acid but also pave the way for scalable production processes suitable for industrial applications.

In the context of drug discovery, this compound has garnered attention for its potential in targeting neurological disorders. Piperidine derivatives are well-documented scaffolds in central nervous system (CNS) drug development due to their favorable pharmacokinetic properties and ability to cross the blood-brain barrier. The introduction of a fluorine atom further enhances their pharmacological profile by improving lipophilicity and metabolic stability. Notably, recent studies have highlighted the use of 2-{1-(tert-butoxy)carbonylpiperidin-3-yl}-2-fluoroacetic acid as an intermediate in the synthesis of GABA receptor modulators, which are being explored for their therapeutic potential in anxiety and epilepsy disorders. The Boc group also facilitates selective deprotection under acidic conditions, allowing for precise control over molecular architecture during late-stage functionalization.

The compound's versatility extends beyond CNS applications. Researchers have utilized 2-{1-(tert-butoxy)carbonylpiperidin-3-yl}-2-fluoroacetic acid as a precursor in developing inhibitors targeting metabolic enzymes. Fluoroacetic acid derivatives are known to interfere with key metabolic pathways such as pyruvate dehydrogenase (PDH), which is implicated in cancer metabolism. By incorporating this moiety into drug candidates, scientists aim to disrupt aberrant energy metabolism observed in tumor cells. Preliminary data suggest that compounds derived from 2-{1-(tert-butoxy)carbonylpiperidin-3-yl}-2-fluoroacetic acid exhibit promising antitumor activity in preclinical models, highlighting its potential as a lead compound or building block for next-generation anticancer agents.

From a synthetic chemistry perspective, one of the most compelling aspects of 2-{1-(tert-butoxy)carbonylpiperidin-3-yl}-2-fluoroacetic acid is its role as a chiral building block. The piperidine ring possesses inherent stereogenicity, which can be exploited to generate enantiomerically pure compounds with enhanced biological activity. Recent reports have demonstrated asymmetric hydrogenation strategies that allow for the selective reduction of prochiral centers within this scaffold, yielding enantiomerically enriched derivatives with improved pharmacological profiles. Such methodologies align with the growing emphasis on enantioselective synthesis in pharmaceutical research, where chirality plays a critical role in determining drug efficacy and safety.

The compound's stability under various reaction conditions also makes it an attractive choice for library synthesis initiatives. High-throughput screening platforms benefit from robust intermediates like 2-{1-(tert-butoxy)carbonylpiperidin-3-yl}-2-fluoroacetic acid, which can be rapidly modified through parallel reactions without degradation or side products. This capability is particularly valuable in fragment-based drug discovery programs, where large libraries of structurally diverse molecules are screened to identify hit compounds. By integrating this intermediate into automated synthesis workflows, researchers can accelerate the identification of novel bioactive scaffolds while maintaining high chemical purity.

Future directions in the study of 2-{1-(tert-butoxy)carbonylpiperidin-3-yl}-2-fluoroacetic acid may explore its incorporation into more complex molecular architectures through multicomponent reactions (MCRs). MCRs offer a powerful approach to generating molecular diversity efficiently by combining multiple reactants in a single step. For example, cycloaddition reactions between fluorinated acetylenes and azines could be coupled with subsequent functionalization steps to construct polycyclic systems featuring both piperidine and fluoroacetic acid moieties. Such strategies could yield novel heterocycles with tailored biological activities suitable for therapeutic applications.

In conclusion, 2-{1-(tert-butoxy)carbonylpiperidin-3-yl}-2-fluoroacetic acid (CAS No. 1780510-71-5) stands out as a multifunctional intermediate with broad utility across chemical biology and medicinal chemistry disciplines. Its unique structural attributes enable diverse synthetic manipulations while maintaining high chemical integrity under various conditions. As research continues to uncover new applications for fluorinated piperidine derivatives, this compound is poised to play an increasingly significant role in drug discovery efforts aimed at addressing neurological disorders, metabolic diseases, and other challenging therapeutic areas.